![molecular formula C15H11BrN2O B278968 1-(4-bromophenyl)-3-methylcyclohepta[c]pyrazol-8(1H)-one](/img/structure/B278968.png)
1-(4-bromophenyl)-3-methylcyclohepta[c]pyrazol-8(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-bromophenyl)-3-methylcyclohepta[c]pyrazol-8(1H)-one, commonly known as Br-MCHP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It belongs to the class of cycloheptapyrazoles and has been found to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of Br-MCHP is not fully understood. However, it has been suggested that it may act through various pathways, including the inhibition of cyclooxygenase-2 (COX-2), the activation of nuclear factor erythroid 2-related factor 2 (Nrf2), and the modulation of the mitogen-activated protein kinase (MAPK) pathway. It has also been suggested that Br-MCHP may act as a free radical scavenger, thereby reducing oxidative stress.
Biochemical and Physiological Effects:
Br-MCHP has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, Br-MCHP has been found to reduce oxidative stress and protect against neurodegeneration.
Advantages and Limitations for Lab Experiments
One advantage of using Br-MCHP in lab experiments is its wide range of biological activities. This allows researchers to investigate its potential use in various disease models. Another advantage is its relatively low toxicity, which allows for higher doses to be administered without significant adverse effects. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in disease models.
Future Directions
There are several future directions for the study of Br-MCHP. One direction is the investigation of its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. Another direction is the study of its anti-viral properties, particularly in the context of emerging viral diseases, such as COVID-19. Additionally, further research is needed to elucidate its mechanism of action and optimize its use in disease models.
Synthesis Methods
Br-MCHP can be synthesized using a variety of methods, including the reaction of 4-bromobenzaldehyde with 3-methylcycloheptanone in the presence of ammonium acetate and acetic acid. Other methods include the reaction of 4-bromobenzaldehyde with 3-methyl-2-cyclohexen-1-one in the presence of a base and a solvent, or the reaction of 4-bromoaniline with 3-methylcycloheptanone in the presence of a base and a solvent.
Scientific Research Applications
Br-MCHP has been extensively studied for its potential medicinal properties. It has been found to exhibit anti-inflammatory, anti-cancer, anti-tumor, and anti-viral activities. In addition, it has been shown to possess neuroprotective and anti-oxidative properties. Br-MCHP has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Properties
Molecular Formula |
C15H11BrN2O |
---|---|
Molecular Weight |
315.16 g/mol |
IUPAC Name |
1-(4-bromophenyl)-3-methylcyclohepta[c]pyrazol-8-one |
InChI |
InChI=1S/C15H11BrN2O/c1-10-13-4-2-3-5-14(19)15(13)18(17-10)12-8-6-11(16)7-9-12/h2-9H,1H3 |
InChI Key |
LVAUJZYJHZBWIJ-UHFFFAOYSA-N |
SMILES |
CC1=NN(C2=C1C=CC=CC2=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC1=NN(C2=C1C=CC=CC2=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.